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Compound of Interest

Compound Name: Muscone

CAS No.: 956-82-1

Cat. No.: B3030776

Get Quote

Introduction

(±)-Muscone, or 3-methylcyclopentadecan-1-one, is a macrocyclic ketone and the primary

odorant of natural musk. Due to its unique and highly valued fragrance profile, muscone is a

critical component in the perfume and fragrance industry. The scarcity and ethical concerns

associated with its natural source, the musk deer (Moschus moschiferus), have driven the

development of numerous synthetic routes to produce this compound. This document provides

detailed application notes and protocols for key methods in the total synthesis of (±)-muscone,

intended for researchers, scientists, and professionals in drug development and chemical

synthesis.

Comparative Overview of Synthetic Methods
Several strategies have been developed for the total synthesis of (±)-muscone, each with

distinct advantages in terms of efficiency, scalability, and stereocontrol. The table below

summarizes the key quantitative data for some of the most prominent methods.
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I. Eschenmoser Fragmentation Route
This classical approach, pioneered by Eschenmoser and Ohloff, utilizes the fragmentation of an

α,β-epoxyketone to construct the 15-membered macrocyclic ring of muscone. The synthesis

typically commences from the readily available and industrially produced cyclododecanone.

Logical Workflow
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Cyclododecanone Acylation Michael Addition Reduction & Annulation Epoxidation Eschenmoser Fragmentation Hydrogenation (±)-Muscone

(+)-Citronellal Grignard Reaction Oxidation Formation of Acyclic Diene Ring-Closing Metathesis Hydrogenation (R)-(-)-Muscone

Macrocyclic Diketone Enantioselective Aldol Condensation/Dehydration Bicyclic Enone Eschenmoser Fragmentation Hydrogenation (R)-(-)-Muscone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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